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Compound of Interest

Compound Name: Biliverdin hydrochloride

Cat. No.: B10764575 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the solubilization and use of biliverdin
hydrochloride in cell culture experiments, along with an overview of its relevant signaling

pathways.

Product Information
Property Value Reference

Chemical Name Biliverdin Hydrochloride

CAS Number 856699-18-8 [1][2][3]

Molecular Formula C₃₃H₃₄N₄O₆ · HCl [2]

Molecular Weight 619.11 g/mol [1][3]

Appearance Crystalline solid [2]

Purity ≥95% to ≥97.0% (TLC) [2][3]

Storage Temperature -20°C [2]

Solubility Data
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Biliverdin hydrochloride exhibits good solubility in organic solvents but is sparingly soluble in

aqueous buffers.[1][4] For cell culture applications, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions.

Solvent Solubility Notes Reference

DMSO (Dimethyl

Sulfoxide)

~20 mg/mL (~32.30

mM)

Ultrasonic and

warming may be

needed. Use freshly

opened DMSO as it is

hygroscopic.

[2][4][5]

DMF

(Dimethylformamide)
~20 mg/mL

The solvent should be

purged with an inert

gas.

[2][4]

DMF:PBS (pH 7.2)

(1:1)
~0.5 mg/mL

For aqueous

applications, first

dissolve in DMF and

then dilute with the

aqueous buffer.

Aqueous solutions are

not recommended for

storage for more than

one day.

[2][4]

Basic Aqueous

Solutions
Soluble

Requires pH > 9 for

initial dissolution,

soluble down to pH 7

once in solution.

[6][7]

Water
< 0.1 mg/mL

(insoluble)
[5]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:
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Biliverdin hydrochloride (crystalline solid)

Anhydrous/molecular sieve-treated DMSO

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Sterile, disposable syringes and syringe filters (0.22 µm pore size)

Protocol:

Pre-warm an aliquot of anhydrous DMSO to room temperature.

Weigh out the required amount of biliverdin hydrochloride in a sterile microcentrifuge tube.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.19 mg of biliverdin
hydrochloride (Molecular Weight: 619.11 g/mol ).

Add the appropriate volume of DMSO to the biliverdin hydrochloride.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the solid does not fully dissolve, sonicate the solution in an ultrasonic water bath for 5-10

minutes. Gentle warming may also be applied.

Once completely dissolved, sterile-filter the stock solution using a 0.22 µm syringe filter into

a sterile, amber microcentrifuge tube.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C, protected from light.[1]

Storage and Stability of Stock Solutions
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Storage Condition Stability Notes Reference

-20°C Up to 1 month

Aliquots in DMSO (10-

50 mM) should be

stored under an inert

gas (argon or

nitrogen) and

protected from light.

Avoid repeated

freeze-thaw cycles.

[1][5][8]

-80°C Up to 6 months
Sealed storage, away

from moisture.
[5]

4°C Several days [1]

Aqueous Solutions
Not recommended for

more than one day

Prepare fresh for each

experiment.
[4]

Note: Biliverdin is photosensitive and prone to oxidation.[1][8] Solutions should be stored in

amber vials or wrapped in foil to protect from light. A color change from green to brown may

indicate degradation.[1][8]

Application in Cell Culture: Treatment of Macrophages
This protocol is a general guideline for treating macrophage cell lines, such as RAW 264.7, with

biliverdin hydrochloride to study its anti-inflammatory effects.

Materials:

Macrophage cell line (e.g., RAW 264.7)

Complete cell culture medium (e.g., DMEM with 10% FBS)

10 mM biliverdin hydrochloride stock solution in DMSO

Lipopolysaccharide (LPS) for inducing an inflammatory response

Phosphate-Buffered Saline (PBS)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2755861/
https://atlasofscience.org/how-does-the-antioxidant-biliverdin-work/
https://www.researchgate.net/figure/Biliverdin-inhibits-TLR4-signalling-in-leukocytes-via-mTORC2-Healthy-donors-blood-was_fig3_332937929
https://atlasofscience.org/how-does-the-antioxidant-biliverdin-work/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2755861/
https://pubmed.ncbi.nlm.nih.gov/20547221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2755861/
https://www.researchgate.net/figure/Biliverdin-inhibits-TLR4-signalling-in-leukocytes-via-mTORC2-Healthy-donors-blood-was_fig3_332937929
https://pmc.ncbi.nlm.nih.gov/articles/PMC2755861/
https://www.researchgate.net/figure/Biliverdin-inhibits-TLR4-signalling-in-leukocytes-via-mTORC2-Healthy-donors-blood-was_fig3_332937929
https://www.benchchem.com/product/b10764575?utm_src=pdf-body
https://www.benchchem.com/product/b10764575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell culture plates (e.g., 96-well, 24-well, or 6-well plates)

Protocol:

Seed the macrophage cells in the desired cell culture plate format and allow them to adhere

and reach the desired confluency (typically 70-80%).

Prepare the final working concentrations of biliverdin hydrochloride by diluting the 10 mM

stock solution in complete cell culture medium. A common working concentration used in

studies is 50 µM.[1] It is recommended to perform a dose-response experiment to determine

the optimal concentration for your specific cell line and experimental conditions.

Important: Prepare a vehicle control using the same final concentration of DMSO as in the

highest concentration of biliverdin hydrochloride treatment. The final DMSO concentration

in the medium should typically be less than 0.1%.[1]

Aspirate the old medium from the cells and wash once with sterile PBS.

Add the medium containing the desired concentrations of biliverdin hydrochloride (or

vehicle control) to the cells.

Incubate the cells for the desired pre-treatment time (e.g., 1 hour).

If studying inflammatory responses, add the inflammatory stimulus (e.g., LPS at a final

concentration of 1-1000 ng/mL) to the wells.

Incubate for the desired experimental duration (e.g., 6, 12, or 24 hours).

Harvest the cells or supernatant for downstream analysis (e.g., cytokine measurement,

western blotting, or gene expression analysis).

Visualization of Pathways and Workflows
Experimental Workflow for Cell Treatment
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Caption: Experimental workflow for treating cells with biliverdin hydrochloride.

Biliverdin Anti-inflammatory Signaling Pathway
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Caption: Biliverdin's anti-inflammatory signaling pathway.
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Biliverdin-Bilirubin Antioxidant Cycle
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Caption: The antioxidant cycle of biliverdin and bilirubin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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